2-fluoro-N-((5-(p-tolyl)isoxazol-3-yl)methyl)benzamide

• IUPAC Name: 2-fluoro-N-[[5-(4-methylphenyl)-1,2-oxazol-3-yl]methyl]benzamide
• InChI: InChI=1S/C18H15FN2O2/c1-12-6-8-13(9-7-12)17-10-14(21-23-17)11-20-18(22)15-4-2-3-5-16(15)19/h2-10H,11H2,1H3,(H,20,22)
• InChI Key: MVHUOBKOTRNMOA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=CC(=NO2)CNC(=O)C3=CC=CC=C3F
• Molecular Formula: C18H15FN2O2
• Molecular Weight: 310.3 g/mol

Description

“2-fluoro-N-((5-(p-tolyl)isoxazol-3-yl)methyl)benzamide” is a compound that contains an isoxazole ring, which is a five-membered heterocycle with one oxygen atom and one nitrogen atom at adjacent positions. Isoxazole derivatives have been found to possess a wide spectrum of biological activities and therapeutic potential.

Synthesis Analysis

Isoxazole derivatives can be synthesized using various methods. Among these methods, two main ones can be distinguished: the 1,3-dipolar cycloaddition of nitrile oxides to unsaturated compounds and the condensation of hydroxylamine with β-diketones or their synthetic equivalents. In a specific example, 3-(2-chloropyridin-3-yl)-5-(((3-(p-tolyl)isoxazol-5-yl)methoxy)methyl)isoxazole was synthesized under microwave radiation.

Molecular Structure Analysis

The molecular structure of isoxazole derivatives can be characterized by techniques such as FT-IR, HRMS, 1H and 13C NMR spectroscopy. The structure of the compound can also be determined by X-ray diffraction technique.

Chemical Reactions Analysis

The chemistry of isoxazoles has been an interesting field of study for decades because of their prominent potential as analgesic, anti-inflammatory, anticancer, antimicrobial, antiviral, anticonvulsant, antidepressant, and immunosuppressant. The substitution of various groups on the isoxazole ring imparts different activity.

Physical And Chemical Properties Analysis

The empirical formula of a similar compound, 5-Fluoro-2-(isoxazol-5-yl)phenol, is C9H6FNO2 and its molecular weight is 179.15.

Scientific Research Applications

Antitumor Activity

One significant area of application for benzamide derivatives, closely related to 2-fluoro-N-((5-(p-tolyl)isoxazol-3-yl)methyl)benzamide, is their antitumor activity. For example, a synthetic inhibitor of histone deacetylase, MS-27-275, a benzamide derivative, has shown marked in vivo antitumor activity against human tumors. This compound inhibits histone deacetylase, causing hyperacetylation of nuclear histones in tumor cell lines, and demonstrates strong in vivo therapeutic efficacy against tumor lines implanted in mice, suggesting its potential as a novel chemotherapeutic agent for cancers insensitive to traditional antitumor agents (A. Saito et al., 1999).

Metabolism and Pharmacokinetics

Another research application involves studying the metabolism and pharmacokinetics of similar compounds. For instance, the disposition and metabolism of SB-649868, an orexin 1 and 2 receptor antagonist, have been extensively studied in humans. This research provides insights into the metabolic pathways and elimination processes of benzamide derivatives, which are crucial for developing new drugs with optimal pharmacokinetic profiles (C. Renzulli et al., 2011).

Antipsychotic Potential

Benzamide derivatives have also been evaluated for their potential as multireceptor antipsychotics. Research has identified compounds within this class that exhibit potent activities for dopamine D2, serotonin 5-HT1A, and 5-HT2A receptors, suggesting their use as candidates for further preclinical studies in the development of new antipsychotic medications (Feipu Yang et al., 2016).

Synthesis and Chemical Properties

The synthesis, characterization, and chemical properties of benzamide derivatives, including X-ray crystal structures, provide foundational knowledge for the development of new compounds with improved pharmacological profiles. Understanding the molecular packing, hydrogen bonding, and structural features of these compounds aids in the design of derivatives with specific biological activities (Deng et al., 2014).

Future Directions

Given the wide spectrum of biological activities and therapeutic potential of isoxazole derivatives, there is significant interest in the development of new synthetic strategies and designing of new isoxazole derivatives. This could lead to the development of clinically viable drugs using this information.